Cas no 76151-62-7 (Benzothiazole, 6-nitro-2-(2-propenylsulfonyl)-)

• Product Name: Benzothiazole, 6-nitro-2-(2-propenylsulfonyl)-
• CAS No: 76151-62-7
• MF: C₁₀H₈N₂O₄S₂
• MW: 284.311519622803
• CID: 538253
• PubChem ID: 12630361
• Update Time: 2025-04-19

Benzothiazole, 6-nitro-2-(2-propenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 6-nitro-2-(2-propenylsulfonyl)-
• 6-nitro-2-prop-2-enylsulfonyl-1,3-benzothiazole
• DTXSID30504965
• 6-Nitro-2-(prop-2-ene-1-sulfonyl)-1,3-benzothiazole
• 76151-62-7

• Inchi： 1S/C10H8N2O4S2/c1-2-5-18(15,16)10-11-8-4-3-7(12(13)14)6-9(8)17-10/h2-4,6H,1,5H2
• InChI Key： MFTUSBQNJJNNQY-UHFFFAOYSA-N
• SMILES： S(CC=C)(C1=NC2C=CC(=CC=2S1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 283.99264
• Monoisotopic Mass: 283.99254909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 90.17